(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(pyrazin-2-yl)methanone

• IUPAC Name: [4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]-pyrazin-2-ylmethanone
• InChI: InChI=1S/C14H18N6O3S/c1-18-11-12(9-17-18)24(22,23)20-6-2-5-19(7-8-20)14(21)13-10-15-3-4-16-13/h3-4,9-11H,2,5-8H2,1H3
• InChI Key: VRLZVCNVHLFYEW-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)S(=O)(=O)N2CCCN(CC2)C(=O)C3=NC=CN=C3
• Molecular Formula: C14H18N6O3S
• Molecular Weight: 350.40 g/mol
• CAS No.: 2034488-64-5

Description

(4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(pyrazin-2-yl)methanone is a useful research compound. Its molecular formula is C14H18N6O3S and its molecular weight is 350.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structure

The compound belongs to a broader category of molecules that include pyrazole and sulfonyl functional groups. These groups are known for their versatility in chemical synthesis, allowing for the creation of a wide range of derivatives with potential biological activities. For example, a study by Wang et al. (2015) described the synthesis of N-phenylpyrazolyl aryl methanones derivatives containing the arylthio/sulfinyl/sulfonyl group, highlighting the structural diversity achievable with these core structures (Wang et al., 2015).

Biological Activities

Compounds within this chemical class have been evaluated for various biological activities. The study mentioned above reported that some derivatives exhibit favorable herbicidal and insecticidal activities, suggesting potential applications in agricultural sciences. This underlines the importance of such compounds in developing new agrochemicals that could enhance crop protection strategies (Wang et al., 2015).

Potential Applications in Material Science

Compounds with sulfonyl and pyrazole groups have also been studied for their applications in material science, particularly in the synthesis of polymers and coordination compounds. For instance, Borodkin et al. (2021) explored the synthesis of bis(pyrazolyl)sulfones and their potential as ligands in metal-polymer complexes, indicating the versatility of such compounds in creating novel materials with unique properties (Borodkin et al., 2021).

Mechanism of Action

Pyrazoles

Pyrazoles are a class of organic compounds with the formula C3H3N2H. They are characterized by a 5-membered aromatic ring of three carbon atoms and two nitrogen atoms. Pyrazoles are known to exhibit a wide range of biological activities, including anti-inflammatory, antidiabetic, analgesic, and antitumor properties .

Diazepanes

Diazepanes are a class of organic compounds that contain a seven-membered ring with two nitrogen atoms. They are often used in the synthesis of pharmaceuticals, including tranquilizers and antihistamines .

Sulfonyl groups

Sulfonyl groups are a type of functional group characterized by the general structure R-S(=O)2-R’. They are often found in antibiotics, diuretics, and antihypertensive agents .

Pyrazines

Pyrazines are aromatic compounds that contain a six-membered ring with two nitrogen atoms. They are often found in a variety of biological compounds and pharmaceuticals .